2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one

• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylamino)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C15H12N4OS/c20-12-6-3-5-10-9(12)8-16-14(17-10)19-15-18-11-4-1-2-7-13(11)21-15/h1-2,4,7-8H,3,5-6H2,(H,16,17,18,19)
• InChI Key: HMMXXYPTFIGLOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC(=NC=C2C(=O)C1)NC3=NC4=CC=CC=C4S3

Description

2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one is a quinazolinone derivative characterized by a benzothiazole moiety substituted at the 2-amino position of the quinazolinone core. This compound’s structural uniqueness lies in the fusion of a benzothiazole ring with the quinazolinone scaffold, which may enhance binding affinity to biological targets compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one typically involves the condensation of 2-aminobenzothiazole with a suitable quinazolinone derivative. One common method includes the reaction of 2-aminobenzothiazole with 6,7,8-trihydroquinazolin-5-one under acidic or basic conditions, often using a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediates such as 2-aminobenzothiazole and quinazolinone derivatives. These intermediates are then subjected to condensation reactions under controlled conditions to yield the final product .

Chemical Reactions Analysis

Types of Reactions

2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as sodium borohydride or lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including tuberculosis and cancer.

Industry: It is used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one involves its interaction with specific molecular targets in biological systems. For example, it may inhibit certain enzymes or interfere with cellular pathways critical for the survival and proliferation of pathogens or cancer cells. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Quinazolinone derivatives are a diverse class of molecules, and subtle structural changes significantly alter their physicochemical and biological properties. Below is a comparative analysis of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one with two closely related analogs:

Comparative Structural Analysis

Compound Name	Substituent at Position 2	Core Saturation	Key Functional Groups
2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one	Benzothiazol-2-ylamino	6,7,8-Trihydro	Quinazolinone, Benzothiazole
2-Amino-7,7-dimethyl-6,7,8-trihydroquinazolin-5-one ()	Amino, 7,7-dimethyl	6,7,8-Trihydro	Quinazolinone, Dimethyl
2-(Thiazol-2-ylamino)quinazolin-4(3H)-one	Thiazol-2-ylamino	Fully aromatic	Quinazolinone, Thiazole

Key Observations :

• The benzothiazole substituent in the target compound introduces a larger aromatic system compared to the dimethyl or simple thiazole groups in analogs. This likely increases molecular weight (estimated ~330–350 g/mol) and reduces aqueous solubility due to hydrophobicity .